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GSK1904529A not dissolving properly in DMSO
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Compound of Interest

Compound Name: GSK1904529A

Cat. No.: B1684703

Technical Support Center: GSK1904529A

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working with
GSK1904529A, with a specific focus on addressing challenges related to its dissolution in
DMSO.

Frequently Asked Questions (FAQS)
Q1: What is the recommended solvent for dissolving GSK1904529A for in vitro studies?

For in vitro experiments, the recommended solvent for GSK1904529A is dimethyl sulfoxide
(DMSO).[1][2][3]4115]

Q2: What is the maximum achievable concentration of GSK1904529A in DMSQO?

GSK1904529A is soluble in DMSO at various concentrations. Different suppliers report
different maximum concentrations, with some stating solubility up to 50 mM, while others report
concentrations as high as 170 mg/mL (~199.53 mM).[1][2] It is common to prepare a stock
solution at 10 mM in DMSO.[1][5][6]

Q3: How should | prepare a stock solution of GSK1904529A in DMSO?

To prepare a stock solution, GSK1904529A powder should be dissolved in fresh, high-quality
DMSO.[1] For example, to create a 10 mM stock solution, the appropriate amount of the
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compound, based on its molecular weight (851.96 g/mol ), should be dissolved in the
calculated volume of DMSO.[3]

Q4: How should I store the GSK1904529A stock solution in DMSO?

Stock solutions of GSK1904529A in DMSO should be stored at -20°C for long-term use
(months) or at -80°C for up to a year.[1][2] To prevent degradation from repeated freeze-thaw
cycles, it is recommended to aliquot the stock solution into smaller volumes for single-use
applications.[1]

Q5: What is the mechanism of action of GSK1904529A7

GSK1904529A is a selective and reversible ATP-competitive inhibitor of the insulin-like growth
factor-1 receptor (IGF-1R) and the insulin receptor (IR) tyrosine kinases.[1][2][7][8][9][10] By
inhibiting these receptors, it blocks their autophosphorylation and subsequent downstream
signaling pathways, including the AKT, IRS-1, and ERK pathways.[1][2][7] This inhibition leads
to cell cycle arrest, primarily at the G1 phase, and a reduction in cell proliferation.[1][5][7]

Troubleshooting Guide: GSK1904529A Dissolution
in DMSO

This guide addresses common issues encountered when dissolving GSK1904529A in DMSO.
Problem: GSK1904529A is not dissolving properly or is precipitating out of solution.

Possible Causes and Solutions:
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Possible Cause

Troubleshooting Steps

Experimental Protocol

Low Quality or Hydrated
DMSO

Moisture-absorbing DMSO can
significantly reduce the
solubility of GSK1904529A.[1]

Protocol for Ensuring DMSO
Quality:1. Use a new, sealed
bottle of anhydrous, high-purity
DMSO.2. Once opened, store
the DMSO bottle with the cap
tightly sealed and consider
using a desiccant to minimize
moisture absorption.3. For
sensitive experiments, use
DMSO from a freshly opened
bottle.

Insufficient Mixing or Low

Temperature

The compound may require

energy input to fully dissolve.

Protocol for Aiding
Dissolution:1. Gently warm the
vial containing the
GSK1904529A and DMSO
mixture to 37°C for a short
period (e.g., 10 minutes).[2]
[3]2. Place the vial in an
ultrasonic bath for a few
minutes to aid in dissolution.[2]
[3]3. Vortex the solution gently
after warming or sonication to

ensure homogeneity.

Concentration Exceeds
Solubility Limit

The desired concentration may
be higher than the solubility
limit under the current

conditions.

Protocol for Adjusting
Concentration:1. Review the
desired stock concentration.
While high concentrations are
reported, starting with a more
conservative concentration,
such as 10 mM, is often
successful.[1][5][6]2. If a
higher concentration is
necessary, attempt to dissolve
a smaller amount of the

compound first to confirm
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solubility before proceeding

with the full amount.

Protocol for Verifying
Compound Purity:1. Check the

o certificate of analysis (CoA)
Impurities in the

Impure Compound GSK1904529A powder can
affect its solubility.

provided by the supplier for the
purity of the compound.2. If
purity is a concern, consider
purchasing the compound from

a different, reputable supplier.

Quantitative Solubility Data

The following table summarizes the reported solubility of GSK1904529A in DMSO from various

sources.
Solvent Reported Solubility Molar Concentration Source
(approx.)

DMSO 50 mM 50 mM [2]
DMSO 124 mg/mL 145.54 mM [1]
DMSO 170 mg/mL 199.53 mM [1]
DMSO >42.6 mg/mL >50 mM [3]
DMF:PBS (pH 7.2) 0.8 mg/mi Not applicable [11]

Note: The molecular weight of GSK1904529A is approximately 851.96 g/mol .[3][8][10]

Visualizations
Troubleshooting Workflow for GSK1904529A Dissolution

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1684703?utm_src=pdf-body
https://www.abcam.com/en-us/products/biochemicals/gsk1904529a-ab273432
https://www.selleckchem.com/products/GSK1904529A.html
https://www.selleckchem.com/products/GSK1904529A.html
https://www.apexbt.com/downloader/document/A1302/Datasheet.pdf
https://www.caymanchem.com/product/29155/gsk1904529a
https://www.benchchem.com/product/b1684703?utm_src=pdf-body
https://www.apexbt.com/downloader/document/A1302/Datasheet.pdf
https://www.medkoo.com/products/6146
https://www.axonmedchem.com/3830-gsk1904529a
https://www.benchchem.com/product/b1684703?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Start: GSK1904529A
not dissolving in DMSO

Is the DMSO fresh
and anhydrous?

1

Yes

Have you tried warming
or sonication?

Is the concentration
too high?

Ye No
Is the compound purity
verified?

Yes

Dissolution Successful

Contact Technical Support
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1684703?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/GSK1904529A.html
https://www.abcam.com/en-us/products/biochemicals/gsk1904529a-ab273432
https://www.apexbt.com/downloader/document/A1302/Datasheet.pdf
https://www.spandidos-publications.com/10.3892/mmr.2015.3869
https://aacrjournals.org/clincancerres/article/15/9/3058/75019/Antitumor-Activity-of-GSK1904529A-a-Small-molecule
https://www.snowformatics.com/shop/a1302-5-1-gsk1904529a-10mm-in-1-ml-dmso-27982
https://pubmed.ncbi.nlm.nih.gov/19383820/
https://pubmed.ncbi.nlm.nih.gov/19383820/
https://www.medkoo.com/products/6146
https://www.medchemexpress.com/GSK1904529A.html
https://www.axonmedchem.com/3830-gsk1904529a
https://www.caymanchem.com/product/29155/gsk1904529a
https://www.benchchem.com/product/b1684703#gsk1904529a-not-dissolving-properly-in-dmso
https://www.benchchem.com/product/b1684703#gsk1904529a-not-dissolving-properly-in-dmso
https://www.benchchem.com/product/b1684703#gsk1904529a-not-dissolving-properly-in-dmso
https://www.benchchem.com/product/b1684703#gsk1904529a-not-dissolving-properly-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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